Cas no 2757951-68-9 (2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide)
2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2757951-68-9
- EN300-27733405
- 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide
- 2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide
-
- Inchi: 1S/C9H15N3O4S/c10-17(15,16)6-5-12-7(13)9(11-8(12)14)3-1-2-4-9/h1-6H2,(H,11,14)(H2,10,15,16)
- InChI Key: OJZSHYDYVCOOIX-UHFFFAOYSA-N
- SMILES: S(CCN1C(NC2(C1=O)CCCC2)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 261.07832714g/mol
- Monoisotopic Mass: 261.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 118Ų
2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733405-1g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 1g |
$986.0 | 2023-09-10 | ||
| Enamine | EN300-27733405-5g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 5g |
$2858.0 | 2023-09-10 | ||
| Enamine | EN300-27733405-10g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 10g |
$4236.0 | 2023-09-10 | ||
| Enamine | EN300-27733405-0.05g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27733405-0.1g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27733405-0.25g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27733405-0.5g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27733405-1.0g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27733405-2.5g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27733405-5.0g |
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide |
2757951-68-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide: An Overview of a Promising Compound in the Field of Medicinal Chemistry
2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide (CAS No. 2757951-68-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.
The chemical structure of 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide is characterized by a spirocyclic framework with a diazadiketone moiety and a sulfonamide group. The spirocyclic structure provides enhanced stability and conformational rigidity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The diazadiketone moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the sulfonamide group is a versatile functional group that can modulate various biological processes.
Recent studies have explored the potential therapeutic applications of 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound's unique structure allows it to disrupt bacterial cell walls and inhibit essential metabolic pathways, making it a promising candidate for the development of new antibiotics.
In addition to its antimicrobial properties, 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK. These findings suggest that the compound could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The antitumor properties of 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide have also been investigated. Preclinical studies have shown that the compound can induce apoptosis in cancer cells by targeting key regulatory proteins involved in cell cycle progression and survival. Specifically, it has been found to inhibit the activity of Bcl-2 family proteins and activate caspase-dependent apoptotic pathways. These results indicate that the compound may have potential as a novel anticancer agent.
The pharmacokinetic profile of 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide has been evaluated in several animal models. Studies have shown that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The compound is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes.
Toxicity studies have indicated that 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, further research is needed to fully understand its safety profile in humans.
In conclusion, 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonamide (CAS No. 2757951-68-9) represents a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure provides a strong foundation for further development as an antimicrobial, anti-inflammatory, and anticancer agent. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.
2757951-68-9 (2-{2,4-dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)